Valdecoxib Sulfonic Acid-13C2,15N
Valdecoxib Sulfonic Acid-13C2,15N
Brand Name:
Vulcanchem
CAS No.:
1391053-52-3
VCID:
VC0134294
InChI:
InChI=1S/C16H13NO4S/c1-11-15(12-7-9-14(10-8-12)22(18,19)20)16(17-21-11)13-5-3-2-4-6-13/h2-10H,1H3,(H,18,19,20)/i1+1,11+1,17+1
SMILES:
CC1=C(C(=NO1)C2=CC=CC=C2)C3=CC=C(C=C3)S(=O)(=O)O
Molecular Formula:
C16H13NO4S
Molecular Weight:
318.321
Valdecoxib Sulfonic Acid-13C2,15N
CAS No.: 1391053-52-3
Reference Standards
VCID: VC0134294
Molecular Formula: C16H13NO4S
Molecular Weight: 318.321
| CAS No. | 1391053-52-3 |
|---|---|
| Product Name | Valdecoxib Sulfonic Acid-13C2,15N |
| Molecular Formula | C16H13NO4S |
| Molecular Weight | 318.321 |
| IUPAC Name | 4-(5-(113C)methyl-3-phenyl-(513C,215N)1,2-oxazol-4-yl)benzenesulfonic acid |
| Standard InChI | InChI=1S/C16H13NO4S/c1-11-15(12-7-9-14(10-8-12)22(18,19)20)16(17-21-11)13-5-3-2-4-6-13/h2-10H,1H3,(H,18,19,20)/i1+1,11+1,17+1 |
| Standard InChIKey | LLWOSCPRJRUVST-DBSSFUHWSA-N |
| SMILES | CC1=C(C(=NO1)C2=CC=CC=C2)C3=CC=C(C=C3)S(=O)(=O)O |
| Synonyms | 4-(5-Methyl-3-phenyl-4-isoxazolyl)benzenesulfonic Acid-13C2,15N; Valdecoxib Impurity D-13C2,15N; |
| PubChem Compound | 71752898 |
| Last Modified | Nov 11 2021 |
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